N-Methyl-N-[2-[[(3S)-oxan-3-yl]amino]-2-oxoethyl]prop-2-enamide

• IUPAC Name: N-methyl-N-[2-[[(3S)-oxan-3-yl]amino]-2-oxoethyl]prop-2-enamide
• InChI: InChI=1S/C11H18N2O3/c1-3-11(15)13(2)7-10(14)12-9-5-4-6-16-8-9/h3,9H,1,4-8H2,2H3,(H,12,14)/t9-/m0/s1
• InChI Key: MKVPVTHACZOYGJ-VIFPVBQESA-N
• Canonical SMILES: CN(CC(=O)NC1CCCOC1)C(=O)C=C
• Isomeric SMILES: CN(CC(=O)N[C@H]1CCCOC1)C(=O)C=C
• Molecular Formula: C11H18N2O3
• Molecular Weight: 226.27 g/mol

Description

N-Methyl-N-[2-[[(3S)-oxan-3-yl]amino]-2-oxoethyl]prop-2-enamide, also known as OXA-23, is a beta-lactamase enzyme that is commonly found in gram-negative bacteria. This enzyme is responsible for the resistance of these bacteria to beta-lactam antibiotics, which are commonly used to treat bacterial infections.

Mechanism of Action

N-Methyl-N-[2-[[(3S)-oxan-3-yl]amino]-2-oxoethyl]prop-2-enamide is a beta-lactamase enzyme that functions by breaking down beta-lactam antibiotics, such as penicillin and cephalosporins. This enzyme cleaves the beta-lactam ring in these antibiotics, rendering them ineffective against the bacteria.
Biochemical and Physiological Effects:
The biochemical and physiological effects of N-Methyl-N-[2-[[(3S)-oxan-3-yl]amino]-2-oxoethyl]prop-2-enamide are related to its role in antibiotic resistance. Bacteria that produce this enzyme are able to survive in the presence of beta-lactam antibiotics, which would normally kill them. This resistance can lead to the development of persistent infections that are difficult to treat.

Advantages and Limitations for Lab Experiments

N-Methyl-N-[2-[[(3S)-oxan-3-yl]amino]-2-oxoethyl]prop-2-enamide is a useful tool for researchers studying antibiotic resistance. It can be used as a marker for the presence of antibiotic-resistant bacteria in clinical samples, and its mechanism of action can be studied to develop new antibiotics. However, the use of N-Methyl-N-[2-[[(3S)-oxan-3-yl]amino]-2-oxoethyl]prop-2-enamide in lab experiments is limited by the fact that it is only found in certain bacteria, and its expression may be influenced by environmental factors.

Future Directions

There are several future directions for research related to N-Methyl-N-[2-[[(3S)-oxan-3-yl]amino]-2-oxoethyl]prop-2-enamide. One area of interest is the development of new antibiotics that can overcome the resistance conferred by this enzyme. Additionally, researchers are exploring the use of gene editing techniques to remove the blaN-Methyl-N-[2-[[(3S)-oxan-3-yl]amino]-2-oxoethyl]prop-2-enamide gene from bacteria, which could make them susceptible to beta-lactam antibiotics. Finally, there is ongoing research into the environmental factors that influence the expression of the blaN-Methyl-N-[2-[[(3S)-oxan-3-yl]amino]-2-oxoethyl]prop-2-enamide gene, which could lead to new strategies for preventing the spread of antibiotic-resistant bacteria.
Conclusion:
N-Methyl-N-[2-[[(3S)-oxan-3-yl]amino]-2-oxoethyl]prop-2-enamide is a beta-lactamase enzyme that plays a critical role in antibiotic resistance in gram-negative bacteria. Understanding the mechanism of action of this enzyme is of great interest to researchers studying antibiotic resistance, and there are several future directions for research related to N-Methyl-N-[2-[[(3S)-oxan-3-yl]amino]-2-oxoethyl]prop-2-enamide. By developing new antibiotics and exploring the environmental factors that influence the expression of the blaN-Methyl-N-[2-[[(3S)-oxan-3-yl]amino]-2-oxoethyl]prop-2-enamide gene, we can work towards combating the growing problem of antibiotic resistance.

Synthesis Methods

N-Methyl-N-[2-[[(3S)-oxan-3-yl]amino]-2-oxoethyl]prop-2-enamide is synthesized through the expression of the blaN-Methyl-N-[2-[[(3S)-oxan-3-yl]amino]-2-oxoethyl]prop-2-enamide gene, which codes for the N-Methyl-N-[2-[[(3S)-oxan-3-yl]amino]-2-oxoethyl]prop-2-enamide beta-lactamase enzyme. This gene is commonly found on plasmids, which are small, circular pieces of DNA that can be easily transferred between bacteria. The expression of this gene leads to the production of the N-Methyl-N-[2-[[(3S)-oxan-3-yl]amino]-2-oxoethyl]prop-2-enamide enzyme, which is then secreted by the bacteria into the surrounding environment.

Scientific Research Applications

N-Methyl-N-[2-[[(3S)-oxan-3-yl]amino]-2-oxoethyl]prop-2-enamide is of great interest to researchers due to its role in antibiotic resistance. Understanding the mechanism of action of this enzyme can help in the development of new antibiotics that can overcome this resistance. Additionally, N-Methyl-N-[2-[[(3S)-oxan-3-yl]amino]-2-oxoethyl]prop-2-enamide is used as a marker for the presence of antibiotic-resistant bacteria in clinical samples.